Cas no 138553-26-1 (5-Chloro-3H-1,2-benzodithiol-3-one)
138553-26-1 structure
Product Name:5-Chloro-3H-1,2-benzodithiol-3-one
CAS No:138553-26-1
MF:C7H3ClOS2
MW:202.681118249893
CID:2773173
PubChem ID:71342264
Update Time:2025-04-21
5-Chloro-3H-1,2-benzodithiol-3-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID70769051
- 5-Chloro-3H-1,2-benzodithiol-3-one
- 138553-26-1
-
- Inchi: 1S/C7H3ClOS2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H
- InChI Key: CPGSEUYINMZOAT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C(=O)SS2)C=1
Computed Properties
- Exact Mass: 201.9313848Da
- Monoisotopic Mass: 201.9313848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.7Ų
5-Chloro-3H-1,2-benzodithiol-3-one Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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